Cas no 680180-42-1 (1,2,4-Benzotriazin-3-amine, 8-chloro-)
680180-42-1 structure
Product Name:1,2,4-Benzotriazin-3-amine, 8-chloro-
CAS No:680180-42-1
MF:C7H5ClN4
MW:180.594399213791
CID:1723463
Update Time:2024-11-27
1,2,4-Benzotriazin-3-amine, 8-chloro- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Benzotriazin-3-amine, 8-chloro-
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- Inchi: 1S/C7H5ClN4/c8-4-2-1-3-5-6(4)11-12-7(9)10-5/h1-3H,(H2,9,10,12)
- InChI Key: XLTIKIKBXQGLMZ-UHFFFAOYSA-N
- SMILES: N1C2=C(Cl)C=CC=C2N=C(N)N=1
Computed Properties
- Exact Mass: 180.02045
Experimental Properties
- Density: 1.537±0.06 g/cm3(Predicted)
- Boiling Point: 406.1±37.0 °C(Predicted)
- PSA: 64.69
- pka: 0.92±0.50(Predicted)
1,2,4-Benzotriazin-3-amine, 8-chloro- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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